Cas no 349097-65-0 (N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide)

• Product Name: N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide
• CAS No: 349097-65-0
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 3057863
• PubChem ID: 2223631
• Update Time: 2025-06-08

N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-(trifluoromethyl)phenyl)propanamide
• AKOS000157917
• EN300-110717
• 3-chloro-N-[2-(trifluoromethyl)phenyl]propanamide
• XTAFQSKBUBILAB-UHFFFAOYSA-N
• N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide
• SCHEMBL10795399
• SR-01000206147
• CS-0222255
• MS-11546
• DTXSID501234998
• SR-01000206147-1
• 349097-65-0
• FT169185

• MDL： MFCD00978157
• Inchi： 1S/C10H9ClF3NO/c11-6-5-9(16)15-8-4-2-1-3-7(8)10(12,13)14/h1-4H,5-6H2,(H,15,16)
• InChI Key： XTAFQSKBUBILAB-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 114-116°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide

N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide: A Comprehensive Overview

The compound CAS No 349097-65-0, also known as N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide consists of a trifluoromethyl-substituted phenyl group attached to a propanamide backbone with a chlorine substituent. The trifluoromethyl group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. This structural feature makes it highly suitable for applications requiring enhanced chemical stability and reactivity. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of amide compounds, particularly in drug design and agricultural chemicals.

One of the most notable aspects of CAS No 349097-65-0 is its synthesis process. Researchers have developed efficient methods to synthesize this compound, often involving multi-step reactions with precise control over reaction conditions. The use of advanced catalysts and reaction techniques has enabled higher yields and better purity levels. For instance, recent advancements in catalytic asymmetric synthesis have been explored to produce enantiomerically enriched versions of this compound, which could be valuable in chiral drug development.

In terms of applications, N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its unique structure allows for interactions with specific biological targets, making it a candidate for treating various diseases. Recent research has focused on its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its stability and bioavailability make it a strong candidate for further preclinical studies.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to interact with specific receptors in plants suggests potential use as a herbicide or plant growth regulator. Recent field trials have demonstrated its efficacy in controlling certain invasive plant species without adverse effects on crops. This dual applicability underscores the versatility of CAS No 349097-65-0 across multiple industries.

Recent research has also explored the environmental impact of N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This is crucial for ensuring its safe use in agricultural and pharmaceutical applications. Furthermore, researchers are investigating methods to optimize its degradation pathways to minimize any potential ecological risks.

In conclusion, CAS No 349097-65-0, or N-(2-(Trifluoromethyl)phenyl)-3-chloropropanamide, is a versatile compound with significant potential across various industries. Its unique structure, efficient synthesis methods, and diverse applications make it a subject of ongoing research interest. As new findings emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.